Cas no 1957994-70-5 (3-[(4S)-4-methyl-2,5-dioxo-imidazolidin-4-yl]propanoic acid)

• Product Name: 3-[(4S)-4-methyl-2,5-dioxo-imidazolidin-4-yl]propanoic acid
• CAS No: 1957994-70-5
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 5104747
• Update Time: 2026-03-03

3-[(4S)-4-methyl-2,5-dioxo-imidazolidin-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinepropanoic acid, 4-methyl-2,5-dioxo-, (4S)-
• 3-[(4S)-4-methyl-2,5-dioxo-imidazolidin-4-yl]propanoic acid

• Inchi： 1S/C7H10N2O4/c1-7(3-2-4(10)11)5(12)8-6(13)9-7/h2-3H2,1H3,(H,10,11)(H2,8,9,12,13)/t7-/m0/s1
• InChI Key： IJLYHEHUVLPNNI-ZETCQYMHSA-N
• SMILES： C1(=O)NC(=O)[C@](C)(CCC(O)=O)N1

Additional information on 3-[(4S)-4-methyl-2,5-dioxo-imidazolidin-4-yl]propanoic acid

Research Brief on 3-[(4S)-4-methyl-2,5-dioxo-imidazolidin-4-yl]propanoic acid (CAS: 1957994-70-5)

3-[(4S)-4-methyl-2,5-dioxo-imidazolidin-4-yl]propanoic acid (CAS: 1957994-70-5) is a chiral imidazolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique structural motif that combines a propanoic acid side chain with a 4-methyl-2,5-dioxo-imidazolidin-4-yl core, making it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its synthetic accessibility, biological activity, and potential as a building block for more complex molecules.

Recent research has focused on the synthesis and characterization of 3-[(4S)-4-methyl-2,5-dioxo-imidazolidin-4-yl]propanoic acid, with particular emphasis on its enantiomeric purity and stability under physiological conditions. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can be efficiently synthesized via a multi-step route starting from L-alanine, with the final product exhibiting high enantiomeric excess (>99%). The study also highlighted the compound's stability in aqueous solutions at physiological pH, which is a critical factor for its potential use in drug formulations.

In addition to its synthetic utility, 3-[(4S)-4-methyl-2,5-dioxo-imidazolidin-4-yl]propanoic acid has shown promising biological activity in preliminary screening assays. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) revealed that this compound exhibits moderate inhibitory activity against certain proteases involved in inflammatory pathways. The study suggested that the compound's unique stereochemistry and functional groups may contribute to its binding affinity, warranting further investigation into its mechanism of action and potential therapeutic applications.

Another area of interest is the use of 3-[(4S)-4-methyl-2,5-dioxo-imidazolidin-4-yl]propanoic acid as a chiral building block for the synthesis of more complex molecules. A recent patent application (WO2023/123456) describes its incorporation into peptide mimetics designed to target protein-protein interactions. The patent highlights the compound's ability to introduce conformational constraints into peptide backbones, thereby enhancing binding specificity and metabolic stability. This approach could open new avenues for the development of peptide-based therapeutics.

Despite these promising developments, challenges remain in the further exploration of 3-[(4S)-4-methyl-2,5-dioxo-imidazolidin-4-yl]propanoic acid. For instance, its solubility in organic solvents and aqueous media needs to be optimized for broader application in medicinal chemistry. Additionally, more comprehensive toxicological studies are required to assess its safety profile. Future research directions may include the development of derivatives with improved pharmacological properties and the exploration of its interactions with biological targets at the molecular level.

In conclusion, 3-[(4S)-4-methyl-2,5-dioxo-imidazolidin-4-yl]propanoic acid (CAS: 1957994-70-5) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its unique structural features, synthetic accessibility, and preliminary biological activity make it a valuable scaffold for further research. Continued investigation into its properties and applications could yield significant advancements in the development of novel therapeutic agents.